Cas no 6835-16-1 (Hyoscyamine Sulfate Dihydrate)

Hyoscyamine Sulfate Dihydrate structure

Product Name:Hyoscyamine Sulfate Dihydrate

CAS No:6835-16-1

MF:C₃₄H₅₂N₂O₁₂S

MW:712.847889900208

CID:508802

PubChem ID:23724783

Update Time:2025-04-19

Hyoscyamine Sulfate Dihydrate Chemical and Physical Properties

Names and Identifiers

- Hyoscyamine sulfate
- Hyoscyamine Sulphate dihydrate
- HYOSCYAMINE SULPHATE, EP STANDARD
- DL-Tropasaeure-tropan-3endo-ylester,Sulfat
- DL-tropic acid tropane-3endo-yl ester,sulfate
- Egacene
- HOSCYAMINE SULFATE USP
- HYOSCYAMINE SULPHATE
- Hyoscyamine sulphate hydrate
- HYOSCYAMINESULFATE,USP
- HYOSCYAMINE SULFATE [MART.]
- Hyoscyamine sulfate (USP)
- HYOSCYAMINE SULFATE DIHYDRATE [MART.]
- Neoquess
- HYOSCYAMINE SULFATE [USP-RS]
- Egacene (TN)
- [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] (2S)-3-hydroxy-2-phenylpropanoate;sulfuric acid;dihydrate
- Q27277550
- Levsinex
- Levsin
- HYOSCYAMINE SULFATE [USP MONOGRAPH]
- Anaspaz
- UNII-F2R8V82B84
- HYOSCYAMINE SULFATE [EP MONOGRAPH]
- 6835-16-1
- HYOSCYAMINE SULFATE [VANDF]
- Egazil duretter
- Hyoscyamine Sulfate [USP]
- 1.ALPHA.H,5.ALPHA.H-TROPAN-3.ALPHA.-OL (-)-TROPATE (ESTER) SULFATE (2:1) (SALT) DIHYDRATE
- 1alphaH,5alphaH-Tropan-3alpha-ol (-)-tropate (ester) sulfate (2:1) (salt) dihydrate
- Benzeneacetic acid, alpha-(hydroxymethyl)-, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, (3(S)-endo)-, sulfate (2:1), dihydrate
- BENZENEACETIC ACID, .ALPHA.-(HYDROXYMETHYL)-, 8-METHYL-8-AZABICYCLO(3.2.1)OCT-3-YL ESTER, (3(S)-ENDO)-, SULFATE (2:1), DIHYDRATE
- Peptard
- HYOSCYAMINE SULFATE [WHO-DD]
- D00719
- HYOSCYAMINE SULFATE DIHYDRATE [MI]
- [(1S,5R)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] (2S)-3-hydroxy-2-phenylpropanoate;sulfuric acid;dihydrate
- F2R8V82B84
- Hyoscyamine sulfate dihydrate
- F20750
- CHEMBL3989570
- BXSVDJUWKSRQMD-OMLVBYQESA-N
- Benzeneacetic acid, a-(hydroxymethyl)-, (aS)-, (3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, sulfate, hydrate (2:1:2); 1aH-Tropan-3a-ol, (-)-tropate (ester), sulfate (2:1), dihydrate (8CI); Benzeneacetic acid, a-(hydroxymethyl)-, 8-methyl-8-azabicy
- Hyoscyamine Sulfate Dihydrate
- Inchi： 1S/2C17H23NO3.H2O4S.2H2O/c2*1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;1-5(2,3)4;;/h2*2-6,13-16,19H,7-11H2,1H3;(H2,1,2,3,4);2*1H2/t2*13-,14+,15?,16-;;;/m11.../s1
- InChI Key： BXSVDJUWKSRQMD-OMLVBYQESA-N
- SMILES： S(=O)(=O)(O)O.O(C([C@@H](C1C=CC=CC=1)CO)=O)C1C[C@@H]2CC[C@H](C1)N2C.O(C([C@@H](C1C=CC=CC=1)CO)=O)C1C[C@@H]2CC[C@H](C1)N2C.O.O

Computed Properties

Exact Mass: 712.32400
Monoisotopic Mass: 712.32409627g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 49
Rotatable Bond Count: 10
Complexity: 434
Covalently-Bonded Unit Count: 5
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 185Å²

Experimental Properties

Melting Point: 206° when dry
PSA: 200.98000
LogP: 4.03700
Specific Rotation: D15 -29° (c = 2)

Hyoscyamine Sulfate Dihydrate Pricemore >>

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